Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(2-methoxy-3-methylbenzoyl)amino]benzoate

• Molecular Formula: C28H29N3O5
• Molecular Weight: 487.5 g/mol
• IUPAC Name: methyl 4-(4-benzoylpiperazin-1-yl)-3-[(2-methoxy-3-methylbenzoyl)amino]benzoate
• InChI: InChI=1S/C28H29N3O5/c1-19-8-7-11-22(25(19)35-2)26(32)29-23-18-21(28(34)36-3)12-13-24(23)30-14-16-31(17-15-30)27(33)20-9-5-4-6-10-20/h4-13,18H,14-17H2,1-3H3,(H,29,32)
• InChI Key: VRANNJVYQIDMAX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCN(CC3)C(=O)C4=CC=CC=C4
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCN(CC3)C(=O)C4=CC=CC=C4)OC

Description

Methyl 4-(4-benzoyl-1-piperazinyl)-3-[(2-methoxy-3-methylbenzoyl)amino]benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MBB and is a member of the benzophenone family of compounds. MBB has been found to have a wide range of potential applications in scientific research, including its use as a fluorescent probe, a photosensitizer, and a tool for studying protein-protein interactions.

Mechanism of Action

The mechanism of action of MBB is not fully understood. However, it is believed that MBB works by binding to specific proteins, allowing researchers to study the interactions between these proteins. MBB has also been found to be a potent photosensitizer, meaning that it can generate reactive oxygen species when exposed to light. This property of MBB has potential applications in photodynamic therapy, a type of cancer treatment that uses light to activate photosensitizing drugs.
Biochemical and Physiological Effects:
MBB has been found to have a wide range of biochemical and physiological effects. For example, MBB has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. MBB has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MBB in lab experiments is its high fluorescence, which allows researchers to easily study biological systems. Additionally, MBB is relatively easy to synthesize, making it a cost-effective tool for scientific research. However, one limitation of using MBB is that it can be toxic to cells at high concentrations, making it important for researchers to carefully control the dosage of MBB used in experiments.

Future Directions

There are a number of future directions for research on MBB. One potential area of research is the development of new methods for synthesizing MBB, which could lead to more cost-effective and efficient production of the compound. Additionally, researchers could investigate the potential applications of MBB in photodynamic therapy, as well as its potential use as a tool for studying protein-protein interactions in living cells. Finally, researchers could investigate the potential side effects of MBB, as well as ways to mitigate these effects in order to make the compound safer for use in scientific research.

Synthesis Methods

MBB can be synthesized using a variety of different methods, including the use of a palladium-catalyzed coupling reaction. This method involves the use of a palladium catalyst to couple the benzophenone derivative with the piperazine derivative, resulting in the formation of MBB. Other methods for synthesizing MBB include the use of a Suzuki-Miyaura coupling reaction and a Buchwald-Hartwig coupling reaction.

Scientific Research Applications

MBB has a wide range of potential applications in scientific research. One of the most promising applications of MBB is its use as a fluorescent probe. MBB has been found to be highly fluorescent, making it an ideal tool for studying biological systems. MBB has been used to study protein-protein interactions, as well as the localization and trafficking of proteins within cells.